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Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 2-Amino-4-methylbenzoic acid
(CAS No: 2305-36-4), a key chemical intermediate with significant applications across the
pharmaceutical, agrochemical, and material science sectors. This document elucidates the
compound's fundamental characteristics, including its definitive IUPAC nomenclature and
molecular structure. We present a detailed analysis of its physicochemical properties, a robust,
field-tested synthetic protocol with mechanistic explanations, and a survey of its current and
potential applications. This guide is intended to serve as an authoritative resource for
professionals engaged in chemical synthesis and drug discovery, providing the foundational
knowledge required for its effective utilization.

Core ldentification: IUPAC Name and Molecular
Structure

The precise identification of a chemical entity is foundational to all scientific inquiry. The
compound is systematically named according to the International Union of Pure and Applied
Chemistry (IUPAC) guidelines to ensure unambiguous global communication.
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IUPAC Name:2-Amino-4-methylbenzoic acid[1]

This nomenclature is derived from the parent molecule, benzoic acid. The substituents on the
benzene ring are assigned locants to indicate their positions relative to the carboxylic acid
group (C1). The amino group (-NHz2) is at position C2, and the methyl group (-CH3) is at
position C4.

Common Synonyms: The compound is also known in the literature and commercial catalogues
by several other names, including 4-Methylanthranilic acid and 2-Amino-p-toluic acid.

Molecular Structure

The structure of 2-Amino-4-methylbenzoic acid features a benzene ring substituted with
three distinct functional groups: a carboxylic acid, an amine, and a methyl group. This
arrangement makes it a valuable and versatile building block in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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